Cas no 878997-67-2 (1,1,1-Trifluoroheptadec-12-en-2-one)

• Product Name: 1,1,1-Trifluoroheptadec-12-en-2-one
• CAS No: 878997-67-2
• MF: C₁₇H₂₉F₃O
• MW: 306.406776189804
• CID: 2810906
• PubChem ID: 71405492
• Update Time: 2025-04-21

1,1,1-Trifluoroheptadec-12-en-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID30826139
• 878997-67-2
• 1,1,1-Trifluoroheptadec-12-en-2-one

• Inchi： 1S/C17H29F3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(21)17(18,19)20/h5-6H,2-4,7-15H2,1H3
• InChI Key： UGYNRQMCJMRPPU-UHFFFAOYSA-N
• SMILES： FC(C(CCCCCCCCCC=CCCCC)=O)(F)F

Computed Properties

• Exact Mass: 306.21705003Da
• Monoisotopic Mass: 306.21705003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.5
• Topological Polar Surface Area: 17.1Ų